5-(2-Hydroxy-2-methylpropoxy)-2-nitrobenzoic acid

• Molecular Formula: C11H13NO6
• Molecular Weight: 255.22 g/mol
• IUPAC Name: 5-(2-hydroxy-2-methylpropoxy)-2-nitrobenzoic acid
• InChI: InChI=1S/C11H13NO6/c1-11(2,15)6-18-7-3-4-9(12(16)17)8(5-7)10(13)14/h3-5,15H,6H2,1-2H3,(H,13,14)
• InChI Key: AQLCTWSLHRBAIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O)O

Description

5-(2-Hydroxy-2-methylpropoxy)-2-nitrobenzoic acid is a useful research compound. Its molecular formula is C11H13NO6 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-2-methylpropyl 5-(2-hydroxy-2-methylpropoxy)-2-nitrobenzoate (0.24 g, 733 μmol) in MeOH (10 ml) at r.t was added NaOH 1 N (2.2 ml, 2.2 mmol). The solution was stirred at r.t overnight. 2.2 ml 1 N HCl were added. The solvents were evaporated. The residue was dissolved in methylenechloride/MeOH 9:1 (100 ml), washed with 10 ml H2O, dried over MgSO4, filtered and evaporated to give the title compound (149 mg, 80%) as off-white solid.